Cas no 533903-25-2 (N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine)

• Product Name: N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine
• CAS No: 533903-25-2
• MF: C₂₂H₃₅N₃O₆
• MW: 437.529806375504
• CID: 6797491
• PubChem ID: 24807764
• Update Time: 2025-10-28

N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• 10-Oxa-2,5,8-triazadodecanoic acid, 11,11-dimethyl-9-oxo-5-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
• N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine
• 533903-25-2
• SY389053
• G80892

• Inchi： 1S/C22H35N3O6/c1-21(2,3)30-18(26)23-12-14-25(15-13-24-19(27)31-22(4,5)6)20(28)29-16-17-10-8-7-9-11-17/h7-11H,12-16H2,1-6H3,(H,23,26)(H,24,27)
• InChI Key： WQQQOGWMNZZDKZ-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C(=O)OCC1C=CC=CC=1)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 437.25258584g/mol
• Monoisotopic Mass: 437.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Melting Point: 111-112 °C
• Boiling Point: 577.1±50.0 °C(Predicted)
• pka: 12.14±0.46(Predicted)

Additional information on N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine

Recent Advances in the Application of 533903-25-2 and N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine in Chemical Biology and Pharmaceutical Research

The chemical compound 533903-25-2 and its derivative, N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of complex molecules, particularly in the development of novel therapeutics and drug delivery systems. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their potential applications and the methodologies employed in recent studies.

Recent studies have focused on the structural and functional properties of 533903-25-2, a compound known for its role as a versatile intermediate in organic synthesis. Researchers have explored its utility in the construction of peptide-based drugs, where its unique chemical properties facilitate the formation of stable amide bonds. The derivative, N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine, has been particularly noted for its application in the protection and deprotection of amino groups during peptide synthesis, a critical step in the development of bioactive peptides.

One of the key findings from recent research is the enhanced stability and selectivity of N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine in multi-step synthetic processes. Studies have demonstrated that this compound can effectively protect amino functionalities under a variety of reaction conditions, thereby minimizing side reactions and improving overall yield. This has significant implications for the scalable production of peptide-based therapeutics, where purity and yield are paramount.

In addition to its synthetic utility, 533903-25-2 has been investigated for its potential role in targeted drug delivery systems. Recent work has shown that this compound can be functionalized to create linkers that are responsive to specific physiological conditions, such as pH or enzymatic activity. This property is particularly valuable in the design of prodrugs, where controlled release of the active pharmaceutical ingredient is essential for maximizing therapeutic efficacy and minimizing off-target effects.

Methodologically, advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize the interactions and stability of these compounds. Computational modeling has also played a crucial role in predicting the behavior of 533903-25-2 and its derivatives in complex biological systems, providing insights that guide experimental design.

In conclusion, the ongoing research on 533903-25-2 and N1-Cbz-N2-Boc-N1-[2-(Boc-amino)ethyl]-1,2-ethanediamine underscores their importance in modern pharmaceutical chemistry. Their versatility in synthesis and potential applications in drug delivery highlight the need for continued exploration. Future studies are expected to further elucidate their mechanisms of action and expand their utility in the development of next-generation therapeutics.